Cas no 2229132-22-1 (3-{6,6-dimethylbicyclo3.1.1hept-2-en-2-yl}azetidin-3-ol)

• Product Name: 3-{6,6-dimethylbicyclo3.1.1hept-2-en-2-yl}azetidin-3-ol
• CAS No: 2229132-22-1
• MF: C₁₂H₁₉NO
• MW: 193.285363435745
• CID: 6479000
• PubChem ID: 165782462
• Update Time: 2025-06-14

3-{6,6-dimethylbicyclo3.1.1hept-2-en-2-yl}azetidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-{6,6-dimethylbicyclo3.1.1hept-2-en-2-yl}azetidin-3-ol
• 2229132-22-1
• EN300-1811180
• 3-{6,6-dimethylbicyclo[3.1.1]hept-2-en-2-yl}azetidin-3-ol

• Inchi： 1S/C12H19NO/c1-11(2)8-3-4-9(10(11)5-8)12(14)6-13-7-12/h4,8,10,13-14H,3,5-7H2,1-2H3
• InChI Key： VYLKWOYCYNQPBP-UHFFFAOYSA-N
• SMILES： OC1(CNC1)C1=CCC2CC1C2(C)C

Computed Properties

• Exact Mass: 193.146664230g/mol
• Monoisotopic Mass: 193.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 32.3Ų

Additional information on 3-{6,6-dimethylbicyclo3.1.1hept-2-en-2-yl}azetidin-3-ol

Recent Advances in the Study of 3-{6,6-dimethylbicyclo[3.1.1]hept-2-en-2-yl}azetidin-3-ol (CAS: 2229132-22-1)

The compound 3-{6,6-dimethylbicyclo[3.1.1]hept-2-en-2-yl}azetidin-3-ol (CAS: 2229132-22-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This bicyclic azetidin-3-ol derivative is characterized by a rigid bicyclic framework, which imparts distinct conformational properties that are advantageous for drug design. Recent studies have focused on elucidating its pharmacological profile, synthetic pathways, and potential as a scaffold for novel bioactive molecules.

One of the key areas of interest is the compound's role as a precursor or intermediate in the synthesis of more complex molecules targeting neurological and inflammatory diseases. The bicyclo[3.1.1]heptene moiety, in particular, is reminiscent of terpene-derived natural products, which are known for their diverse biological activities. Researchers have explored the functionalization of this scaffold to enhance its binding affinity to specific protein targets, such as G-protein-coupled receptors (GPCRs) and enzymes involved in neurotransmitter regulation.

Recent synthetic efforts have demonstrated the feasibility of scalable routes to produce 3-{6,6-dimethylbicyclo[3.1.1]hept-2-en-2-yl}azetidin-3-ol with high enantiomeric purity. This is critical for its application in chiral drug development, where stereochemistry often dictates pharmacological activity. Advanced techniques such as asymmetric catalysis and enzymatic resolution have been employed to achieve this goal, as reported in several high-impact journals over the past year.

In vitro and in vivo studies have further highlighted the compound's potential as a modulator of key biological pathways. For instance, preliminary data suggest that derivatives of this scaffold exhibit promising activity in models of neuroinflammation and pain management. These findings are supported by molecular docking studies, which reveal favorable interactions with targets like the cannabinoid receptors CB1 and CB2. Such insights are paving the way for the development of next-generation therapeutics with improved efficacy and safety profiles.

Despite these advancements, challenges remain in optimizing the pharmacokinetic properties of 3-{6,6-dimethylbicyclo[3.1.1]hept-2-en-2-yl}azetidin-3-ol derivatives. Issues such as metabolic stability and blood-brain barrier penetration are currently under investigation, with researchers employing strategies like prodrug design and structural modifications to address these limitations. Collaborative efforts between academia and industry are expected to accelerate progress in this area, as evidenced by recent patent filings and preclinical studies.

In conclusion, 3-{6,6-dimethylbicyclo[3.1.1]hept-2-en-2-yl}azetidin-3-ol represents a promising scaffold in medicinal chemistry, with broad applicability across multiple therapeutic areas. Its unique structural attributes, combined with recent synthetic and biological breakthroughs, position it as a valuable candidate for further exploration. Future research will likely focus on expanding its utility through targeted derivatization and mechanistic studies, ultimately translating these findings into clinically relevant therapies.